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Compound of Interest

Compound Name:
5-Bromo-2-(2-

methoxyethoxy)pyridine

Cat. No.: B1292045 Get Quote

The proper disposal of 5-Bromo-2-(2-methoxyethoxy)pyridine is critical for ensuring

laboratory safety and environmental protection. Due to its chemical structure as a halogenated,

ether-containing pyridine derivative, this compound is classified as hazardous waste and must

be managed according to stringent protocols. Under no circumstances should it be disposed of

down the drain or in regular solid waste.[1][2][3]

Disposal must be conducted through an appropriate treatment and disposal facility in

accordance with all applicable local, state, and federal laws and regulations.[4][5] The primary

disposal method for pyridine-based waste is typically incineration at a licensed hazardous

waste facility.[6]

Hazard Profile
The hazard classifications for 5-Bromo-2-(2-methoxyethoxy)pyridine, as derived from Safety

Data Sheets (SDS), mandate its handling as a hazardous substance.
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[3]

[4][7]

Serious Eye Irritation Category 2 / 2A
H319: Causes serious eye

irritation[3][4][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4][7]

Experimental Protocol: Step-by-Step Disposal
This protocol outlines the necessary steps for the safe collection and temporary storage of 5-
Bromo-2-(2-methoxyethoxy)pyridine waste within a laboratory setting prior to its collection by

Environmental Health and Safety (EHS) personnel.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the chemical or its waste, ensure appropriate PPE is worn. This includes

chemical-resistant gloves (e.g., Butyl rubber), safety goggles with side shields or a face

shield, and a laboratory coat.[8]

All handling of the waste should be performed inside a certified chemical fume hood to avoid

inhalation of vapors.[8]

An emergency eyewash station and safety shower must be accessible.[9]

2. Waste Segregation and Collection:

Liquid Waste:

Designate a specific, compatible hazardous waste container for "Halogenated Organic

Waste."[10][11] Plastic is often preferred for waste containers.[12]

Carefully transfer any waste solutions containing 5-Bromo-2-(2-methoxyethoxy)pyridine
into this container.
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Do not mix this waste with non-halogenated organic waste, as this complicates the

disposal process and increases costs.[11][13]

Solid Waste:

Any materials contaminated with the compound, such as gloves, pipette tips, absorbent

paper, or silica gel, must be collected separately as solid hazardous waste.[10]

Place these items in a designated, lined container or a sealable, clearly labeled bag.[10]

[14]

3. Container Management and Labeling:

Container Integrity: The waste container must be in good condition, chemically compatible

with the waste, and have a secure, sealable lid.[1][9] Keep the container closed at all times

except when adding waste.[1][12]

Labeling: From the moment the first drop of waste is added, the container must be labeled

with a hazardous waste tag. The label must include:

The words "Hazardous Waste"[10]

The full chemical name: "5-Bromo-2-(2-methoxyethoxy)pyridine" and any other

constituents, with percentages.[1]

The accumulation start date.

Associated hazard warnings (e.g., Irritant, Toxic).[8]

4. On-Site Storage (Satellite Accumulation Area):

Store the waste container in a designated Satellite Accumulation Area (SAA), which must be

at or near the point of waste generation.[12][15]

The container must be kept in secondary containment (e.g., a larger, chemically resistant tub

or bin) to contain any potential leaks.[1]
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Store the waste away from incompatible materials, particularly strong acids and oxidizing

agents.[3][9]

5. Special Consideration: Peroxide Formation Potential:

The methoxyethoxy group is an ether linkage. Ethers are known to form explosive peroxides

over time when exposed to air and light.[2][16]

Precautionary Protocol: Although this specific compound is not listed as a severe peroxide

former, it is best practice to handle it with caution.

Date the primary chemical container upon receipt and again upon opening.[2][16]

Dispose of opened containers through the hazardous waste program within 12 months as

a precautionary measure.[12]

6. Final Disposal:

Once the waste container is full or is no longer being used, contact your institution's EHS

department to schedule a pickup.[12]

EHS personnel will transport the waste for final disposal at a licensed facility.

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of 5-Bromo-2-(2-methoxyethoxy)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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